Cas no 2229239-43-2 (methyl 5-(hydrazinylmethyl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-(hydrazinylmethyl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2229239-43-2
• MF: C₇H₁₂N₄O₂
• MW: 184.195780754089
• CID: 6024148
• PubChem ID: 165737442
• Update Time: 2025-06-09

methyl 5-(hydrazinylmethyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(hydrazinylmethyl)-1-methyl-1H-pyrazole-3-carboxylate
• 2229239-43-2
• EN300-1776546

• Inchi： 1S/C7H12N4O2/c1-11-5(4-9-8)3-6(10-11)7(12)13-2/h3,9H,4,8H2,1-2H3
• InChI Key： OWKVYCSUIFZNGP-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(CNN)N(C)N=1)=O

Computed Properties

• Exact Mass: 184.09602564g/mol
• Monoisotopic Mass: 184.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 82.2Ų

Additional information on methyl 5-(hydrazinylmethyl)-1-methyl-1H-pyrazole-3-carboxylate

Research Brief on Methyl 5-(Hydrazinylmethyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS: 2229239-43-2)

Methyl 5-(hydrazinylmethyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS: 2229239-43-2) is a pyrazole-based compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest studies and advancements related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

The compound, characterized by its hydrazinylmethyl and carboxylate functional groups, serves as a versatile intermediate in the synthesis of various heterocyclic compounds. Recent studies have highlighted its role in the development of novel inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways. For instance, researchers have explored its utility in the design of small-molecule inhibitors for kinases and other signaling proteins, which are critical in diseases such as cancer and autoimmune disorders.

One of the most significant findings in recent literature is the compound's ability to act as a precursor in the synthesis of hydrazone derivatives. These derivatives have demonstrated promising activity against a range of biological targets, including bacterial and fungal pathogens. A 2023 study published in the Journal of Medicinal Chemistry reported that hydrazone derivatives of methyl 5-(hydrazinylmethyl)-1-methyl-1H-pyrazole-3-carboxylate exhibited potent antimicrobial activity, with minimal cytotoxicity against mammalian cells, suggesting their potential as novel antimicrobial agents.

In addition to its antimicrobial properties, the compound has also been investigated for its role in cancer therapy. A recent preclinical study demonstrated that derivatives of methyl 5-(hydrazinylmethyl)-1-methyl-1H-pyrazole-3-carboxylate could inhibit the proliferation of certain cancer cell lines by modulating the activity of key oncogenic proteins. The study, conducted by a team at the University of Cambridge, identified specific structural modifications that enhanced the compound's selectivity and efficacy, paving the way for further optimization and clinical development.

From a synthetic chemistry perspective, the compound's stability and reactivity make it an attractive building block for the construction of more complex molecular architectures. Researchers have developed efficient synthetic routes to produce methyl 5-(hydrazinylmethyl)-1-methyl-1H-pyrazole-3-carboxylate in high yields, facilitating its use in large-scale applications. Recent advancements in green chemistry have also enabled the synthesis of this compound using environmentally benign solvents and catalysts, aligning with the growing demand for sustainable chemical processes.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Future research directions may include detailed structure-activity relationship (SAR) studies, in vivo efficacy assessments, and toxicological profiling to ensure its safety and efficacy for therapeutic use. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in advancing this compound from the bench to the bedside.

In conclusion, methyl 5-(hydrazinylmethyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS: 2229239-43-2) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from antimicrobial therapy to oncology. Continued research and development efforts are expected to unlock its full potential, contributing to the discovery of next-generation therapeutics.